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Compound of Interest

Compound Name: Methyl thiocyanate

Cat. No.: B058053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of methyl
thiocyanate, with a primary focus on its boiling point. It includes a compilation of reported
boiling point data, detailed experimental protocols for its determination, and visualizations of
the experimental workflows.

Core Physical Properties of Methyl Thiocyanate

Methyl thiocyanate (CHsSCN) is a colorless liquid with an onion-like odor.[1][2] It is a volatile
and flammable organic compound.[3][4][5]

Quantitative Data Summary

The boiling point of methyl thiocyanate has been reported in various sources. The table below
summarizes these findings, primarily at standard atmospheric pressure.
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Boiling Point (°C) Pressure (mmHg) Reference(s)
130.5 756 [6]

131 760 [7181e]

132 760 2]

132-133 760 [10]

132.9 760 [11]

130-133 760 [1][12]

Experimental Protocols for Boiling Point
Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7] For a volatile organic compound like methyl thiocyanate, several standard
laboratory methods are employed for accurate boiling point determination. The following
protocols describe common techniques used to obtain the data presented above.

Distillation Method (ASTM D1078)

This method is suitable for determining the boiling range of volatile organic liquids and provides
a boiling point value as the temperature at which the liquid-vapor equilibrium is established at a
given pressure.[5][9][12][13]

Apparatus:

Distillation flask

Condenser

Adapter

Receiving graduate cylinder

Thermometer (calibrated)
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Heating mantle or oil bath

Boiling chips or a magnetic stirrer

Procedure:

A measured volume of methyl thiocyanate (typically 100 mL) is placed in the distillation
flask along with a few boiling chips to ensure smooth boiling.

The apparatus is assembled as shown in the workflow diagram below. The thermometer bulb
is positioned so that its top is level with the bottom of the side arm of the flask.

Cooling water is circulated through the condenser.

The flask is heated gently. The heating rate is adjusted so that the first drop of condensate
falls from the condenser into the receiving cylinder at a specified rate (e.g., 4-5 mL per
minute).

The temperature at which the first drop of distillate falls is recorded as the initial boiling point.

The temperature is continuously monitored as the distillation proceeds. The temperature that
is maintained consistently during the distillation of the bulk of the liquid is recorded as the
boiling point of the sample.

The barometric pressure is recorded at the time of the experiment to allow for corrections to
the boiling point at standard pressure.

Thiele Tube Method (Capillary Method)

This micro-scale method is advantageous when only a small amount of the substance is
available.[1][7][10][11]

Apparatus:

Thiele tube

Mineral oil
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Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

A small amount of methyl thiocyanate (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

The thermometer and test tube assembly are placed in a Thiele tube containing mineral oil,
ensuring the sample is immersed in the oil.

The side arm of the Thiele tube is heated gently and evenly. This design allows for the
circulation of the heating oil.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Upon further heating, the vapor pressure of the methyl thiocyanate will increase, and a
rapid and continuous stream of bubbles will emerge from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The stream of bubbles will slow down and stop. The boiling point is the temperature at which
the liquid just begins to enter the capillary tube. This occurs when the vapor pressure inside
the capillary equals the external atmospheric pressure.

Ebulliometer Method
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An ebulliometer is a specialized instrument designed for the precise measurement of boiling
points.[8][14][15] It is particularly useful for determining the alcohol content of solutions but can
be used for pure substances as well.

Apparatus:

« Ebulliometer (e.g., Swietostawski type)
e Boiler

o Cottrell pumps

e Thermowell

e Condenser

e Precision thermometer

Procedure:

e The ebulliometer is first calibrated by determining the boiling point of a pure solvent (e.g.,
water) to account for the current atmospheric pressure.

e The boiler is filled with the sample of methyl thiocyanate.

e The liquid is heated to its boiling point. The design of the ebulliometer, often incorporating
Cottrell pumps, ensures that the thermometer is bathed in a continuous stream of vapor and
liquid in equilibrium, preventing superheating and ensuring a highly accurate temperature
measurement.

o The temperature is recorded when it stabilizes. This stable temperature is the boiling point of
the methyl thiocyanate at the prevailing atmospheric pressure.

Visualizations
Experimental Workflow for Distillation
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Caption: Workflow for Boiling Point Determination by Distillation.

Logical Flow for Thiele Tube Method
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Caption: Logical Flowchart for the Thiele Tube Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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